Nickel-62

• IUPAC Name: nickel-62
• InChI: InChI=1S/Ni/i1+3
• InChI Key: PXHVJJICTQNCMI-AKLPVKDBSA-N
• Canonical SMILES: [Ni]
• Isomeric SMILES: [62Ni]
• Molecular Formula: Ni
• DSSTOX Substance ID: DTXSID90930620
• Molecular Weight: 61.928345 g/mol
• CAS No.: 13981-81-2

Description

Nickel-62 is an isotope of the chemical element nickel, characterized by having 28 protons and 34 neutrons in its atomic nucleus. It is a stable isotope with the highest binding energy per nucleon of any known nuclide, making it exceptionally stable . This compound constitutes approximately 3.6345% of natural nickel deposits .

Mechanism of Action

Target of Action

Nickel-62 is an isotope of nickel, having 28 protons and 34 neutrons . It is a stable isotope with the highest binding energy per nucleon of any known nuclide . The primary targets of this compound are nuclear reactions, including neutron capture reactions .

Mode of Action

This compound interacts with its targets through nuclear reactions. Its high binding energy makes it an “end product” of many nuclear reactions . The mode of action of this compound is primarily through its involvement in these nuclear reactions.

Biochemical Pathways

Nickel plays a central role in biology as a cofactor in a wide variety of enzymes . These enzymes catalyze a variety of remarkable chemical reactions. The biology of nickel encompasses many components beyond the enzymes themselves, including multiple types of membrane transporters, metallochaperones, and regulators, which are critical for maintaining and distributing healthy levels of nickel .

Result of Action

The high binding energy of this compound results in the highest energy release during the formation of this isotope . This energy release is a key result of the action of this compound. Furthermore, the presence of this compound suggests that most nickel is produced in supernovas in the r-process of neutron capture .

Action Environment

The action of this compound is influenced by environmental factors such as the presence of other elements and physical conditions. For instance, the production of this compound is influenced by the conditions present in supernovas . Additionally, the use of this compound in research and niche applications, such as neutron studies on amorphous metal structures and material studies of high-performance steels, suggests that its action, efficacy, and stability can be influenced by the specific conditions of these environments .

Biochemical Analysis

Biochemical Properties

Nickel-62, like other forms of nickel, interacts with a variety of enzymes, proteins, and other biomolecules. For instance, nickel is an essential component of urease, an enzyme that catalyzes the hydrolysis of urea . This compound may also interact with other nickel-dependent enzymes such as [NiFe]-hydrogenase, carbon monoxide dehydrogenase, and acetyl-CoA synthase .

Cellular Effects

This compound can influence cell function in several ways. For example, nickel ions can disrupt protein responses and biochemical pathways, which is a key mechanism through which nickel induces cytotoxicity and carcinogenesis . Changes in the expression and phosphorylation status of critical biochemical pathway regulators have been observed in cells exposed to nickel .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules and changes in gene expression. For instance, nickel-selective activity is managed by a combination of metal affinities, the allosteric impact of cognate metal binding on DNA binding, as well as metal availability in different cellular contexts .

Metabolic Pathways

This compound may be involved in various metabolic pathways. For instance, nickel is required for the production of carbon monoxide dehydrogenase in certain organisms

Preparation Methods

Synthetic Routes and Reaction Conditions: Nickel-62 can be enriched through various methods, including centrifugal enrichment and electromagnetic separation. The centrifugal enrichment process involves the use of nickel tetrafluophosphine as a working substance .

Industrial Production Methods: Industrial production of this compound often involves the irradiation of this compound targets in nuclear reactors. This process is used to produce other isotopes, such as nickel-63, by neutron capture reactions .

Types of Reactions:

Oxidation: this compound can undergo oxidation to form nickel(II) oxide (NiO) when reacted with oxygen at elevated temperatures.

Reduction: Nickel(II) ions can be reduced to metallic nickel using reducing agents like hydrogen gas.

Substitution: this compound can participate in substitution reactions, forming various nickel complexes.

Common Reagents and Conditions:

Oxidation: Oxygen gas at high temperatures.

Reduction: Hydrogen gas or other reducing agents.

Substitution: Ligands such as ammonia or dimethylglyoxime.

Major Products:

Oxidation: Nickel(II) oxide (NiO).

Reduction: Metallic nickel.

Substitution: Nickel complexes like hexaamminenickel(II) ion ([Ni(NH₃)₆]²⁺) and nickel dimethylglyoxime complex

Scientific Research Applications

Nickel-62 has several scientific research applications:

Chemistry: Used in neutron studies on amorphous metal structures and material studies of high-performance steels.

Biology: Nickel ions are essential cofactors in various enzymes, such as urease and hydrogenase, which play crucial roles in biological processes.

Medicine: this compound is used to produce nickel-63, which is utilized in miniature autonomous electric power sources and as an electron capture source in gas chromatographs.

Industry: this compound is used in the production of high-performance steels and environmental research.

Comparison with Similar Compounds

Nickel-62 is unique due to its exceptionally high binding energy per nucleon, which makes it the most stable isotope of nickel. Similar isotopes include:

Nickel-58: The most abundant isotope of nickel, used in the production of cobalt-58.

Nickel-60: Used in the production of cobalt-57, which is utilized in bone densitometry.

Nickel-61: Used for the production of the PET radioisotope copper-61.

Nickel-64: Used in the production of copper-64, a promising radiotracer for positron emission tomography and radiotherapy.

This compound’s high binding energy and stability make it particularly valuable in scientific research and industrial applications, distinguishing it from other nickel isotopes.

Customer Q & A

Q1: What makes Nickel-62 useful in nuclear physics research?

A: this compound is a stable isotope of nickel with a relatively high neutron capture cross-section. This characteristic makes it valuable for studying nuclear reactions and structure. For instance, researchers have investigated the mass-flow function of this compound in the 50 to 400 keV range using the T(p,n)He reaction as a neutron source []. This research contributes to our understanding of nuclear models and neutron interactions with matter.

Q2: How is this compound utilized in particle accelerator facilities?

A: this compound is employed in the production of exotic ion beams at facilities like iThemba LABS in South Africa []. Researchers synthesized nickelocene (NiCp2) incorporating this compound and successfully used it in an Electron Cyclotron Resonance Ion Source (ECRIS) to generate this compound beams. These beams are crucial for Coulomb excitation experiments, which provide insights into nuclear structure and properties.

Q3: Can you elaborate on the synthesis and characterization of this compound containing compounds for these applications?

A: Scientists successfully synthesized nickelocene (NiCp2) enriched with this compound for use in generating exotic ion beams []. The synthesis involved multiple steps and achieved yields ranging from 16% to 50%. Characterization techniques like X-ray diffraction (XRD), Fourier Transform Infrared (FT-IR) spectroscopy, and Proton Nuclear Magnetic Resonance (H NMR) confirmed the structure and bonding arrangements within the synthesized nickelocene complexes.

Q4: Beyond nuclear physics, has this compound found applications in other fields?

A: Indeed, this compound has proven valuable in spectroscopic studies. Researchers investigated the metal isotope shifts of a nickel thiomolybdate ion, [58Ni(92MoS4)2]2-, and its analogs containing this compound and Molybdenum-100 []. This research sheds light on the vibrational properties and bonding characteristics of these compounds, contributing to our understanding of metal-ligand interactions and their influence on spectroscopic behavior.